Cas no 1071368-77-8 (2-(5-{1-(3-Methylphenyl)aminoethyl}-4-phenyl-4H-1,2,4-triazol-3-yl)thioacetohydrazide)

• Product Name: 2-(5-{1-(3-Methylphenyl)aminoethyl}-4-phenyl-4H-1,2,4-triazol-3-yl)thioacetohydrazide
• CAS No: 1071368-77-8
• MF: C₁₉H₂₂N₆OS
• MW: 382.482581615448
• MDL: MFCD11696430
• CID: 1071732
• PubChem ID: 25219156
• Update Time: 2025-05-19

2-(5-{1-(3-Methylphenyl)aminoethyl}-4-phenyl-4H-1,2,4-triazol-3-yl)thioacetohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-[(5-{1-[(3-Methylphenyl)amino]ethyl}-4-phenyl-4H-1,2,4-triazol-3-yl)thio]acetohydrazide
• 1071368-77-8
• AKOS016342095
• 2-[(5-(1-[(3-Methylphenyl)amino]ethyl)-4-phenyl-4h-1,2,4-triazol-3-yl)thio]acetohydrazide
• AKOS002657353
• CS-0335481
• 2-[[5-[1-(3-methylanilino)ethyl]-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]acetohydrazide
• STK502863
• ALBB-004023
• SB86658
• 2-((4-Phenyl-5-(1-(m-tolylamino)ethyl)-4H-1,2,4-triazol-3-yl)thio)acetohydrazide
• LS-01458
• MFCD11696430
• 2-[(5-{1-[(3-methylphenyl)amino]ethyl}-4-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetohydrazide
• 2-[(5-{1-[(3-methylphenyl)amino]ethyl}-4-phenyl-1,2,4-triazol-3-yl)sulfanyl]acetohydrazide
• 2-(5-{1-(3-Methylphenyl)aminoethyl}-4-phenyl-4H-1,2,4-triazol-3-yl)thioacetohydrazide

• MDL： MFCD11696430
• Inchi： 1S/C19H22N6OS/c1-13-7-6-8-15(11-13)21-14(2)18-23-24-19(27-12-17(26)22-20)25(18)16-9-4-3-5-10-16/h3-11,14,21H,12,20H2,1-2H3,(H,22,26)
• InChI Key： FCAUYPNQTOIQDL-UHFFFAOYSA-N
• SMILES： S(CC(NN)=O)C1=NN=C(C(C)NC2C=CC=C(C)C=2)N1C1C=CC=CC=1

Computed Properties

• Exact Mass: 382.15758052g/mol
• Monoisotopic Mass: 382.15758052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 123Ų

Additional information on 2-(5-{1-(3-Methylphenyl)aminoethyl}-4-phenyl-4H-1,2,4-triazol-3-yl)thioacetohydrazide

2-(5-{1-(3-Methylphenyl)aminoethyl}-4-phenyl-4H-1,2,4-triazol-3-yl)thioacetohydrazide: A Comprehensive Overview of Its Properties and Applications

2-(5-{1-(3-Methylphenyl)aminoethyl}-4-phenyl-4H-1,2,4-triazol-3-yl)thioacetohydrazide (CAS No. 1071368-77-8) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique triazole and thioacetohydrazide functional groups, exhibits promising potential in various therapeutic applications. Its molecular structure, which includes a 3-methylphenyl moiety and a phenyl group, contributes to its distinct chemical and biological properties.

The synthesis of 2-(5-{1-(3-Methylphenyl)aminoethyl}-4-phenyl-4H-1,2,4-triazol-3-yl)thioacetohydrazide involves a series of well-documented organic reactions, including condensation and cyclization steps. Researchers have explored its mechanism of action in depth, particularly its interactions with biological targets such as enzymes and receptors. The compound's bioavailability and pharmacokinetic profile make it a subject of interest for drug development projects aimed at addressing unmet medical needs.

One of the most compelling aspects of 2-(5-{1-(3-Methylphenyl)aminoethyl}-4-phenyl-4H-1,2,4-triazol-3-yl)thioacetohydrazide is its potential role in anti-inflammatory and antimicrobial therapies. Recent studies have highlighted its efficacy in inhibiting key pathways associated with inflammatory responses, making it a candidate for treating chronic inflammatory conditions. Additionally, its antimicrobial properties have been tested against a range of pathogens, with promising results that could lead to new antibacterial and antifungal agents.

In the context of cancer research, 2-(5-{1-(3-Methylphenyl)aminoethyl}-4-phenyl-4H-1,2,4-triazol-3-yl)thioacetohydrazide has shown potential as a chemotherapeutic agent. Its ability to interfere with cell proliferation and induce apoptosis in cancer cells has been demonstrated in preclinical studies. Researchers are particularly interested in its selectivity, which could minimize side effects commonly associated with traditional chemotherapy.

The market demand for 2-(5-{1-(3-Methylphenyl)aminoethyl}-4-phenyl-4H-1,2,4-triazol-3-yl)thioacetohydrazide is driven by its versatility and the growing need for novel pharmaceutical compounds. As the biotechnology and pharmaceutical industries continue to expand, the compound's applications in drug discovery and personalized medicine are expected to rise. Its patent status and regulatory approvals are critical factors influencing its commercial viability.

From a synthetic chemistry perspective, the compound's structural complexity presents both challenges and opportunities. Advances in green chemistry and sustainable synthesis methods are being explored to optimize its production, reducing environmental impact while maintaining high yields. The integration of computational chemistry tools has also accelerated the identification of derivatives with enhanced bioactivity and safety profiles.

In summary, 2-(5-{1-(3-Methylphenyl)aminoethyl}-4-phenyl-4H-1,2,4-triazol-3-yl)thioacetohydrazide (CAS No. 1071368-77-8) represents a fascinating area of research with broad implications for healthcare and scientific innovation. Its multifaceted properties and applications underscore its importance in modern chemical and pharmaceutical sciences. As research progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in medicine and biotechnology.